Methyl-piperidin-3-ylmethyl-amine

• IUPAC Name: N-methyl-1-piperidin-3-ylmethanamine
• InChI: InChI=1S/C7H16N2/c1-8-5-7-3-2-4-9-6-7/h7-9H,2-6H2,1H3
• InChI Key: CYDMJLIOBYDVSP-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CCCNC1
• Molecular Formula: C7H16N2
• DSSTOX Substance ID: DTXSID30611204
• Molecular Weight: 128.22 g/mol
• CAS RN: 1070979-38-2

Description

Methyl-piperidin-3-ylmethyl-amine, also known as MPMA, is a synthetic compound that has been widely studied for its potential applications in scientific research. MPMA is a derivative of piperidine, a cyclic amine that is commonly used as a building block in the synthesis of various organic compounds. In recent years, MPMA has gained attention for its unique properties and potential use in a variety of research fields.

Scientific Research Applications

Parkinson's Disease Research

Methyl-piperidin-3-ylmethyl-amine and related compounds have been linked to research in Parkinson's disease. Notably, the substance MPTP, which bears structural similarities to this compound, has been studied for its effects on the substantia nigra, a brain region affected in Parkinson's disease. Studies have shown that MPTP can induce Parkinsonism in humans and animal models, offering insights into the disease's pathogenesis and potential treatments. For instance, Langston et al. (1983) and Burns et al. (1985) provided evidence on how exposure to MPTP leads to Parkinson-like symptoms by selectively damaging substantia nigra cells, highlighting its application in studying the disease mechanisms and potential therapeutic approaches (Langston et al., 1983) (Burns et al., 1985).

Environmental Exposure and Carcinogenicity

Research has also focused on the presence of carcinogenic heterocyclic amines in food and their metabolites in human urine. Studies by Ushiyama et al. (1991) and Siddiqi et al. (1992) have assessed human exposure to these compounds, suggesting continual exposure through diet and potential implications for cancer risk. These findings are crucial for understanding environmental factors in carcinogenesis and developing dietary recommendations to reduce cancer risk (Ushiyama et al., 1991) (Siddiqi et al., 1992).

Anticoagulant Research

This compound derivatives have been studied for their anticoagulant properties. MD 805, a compound related to this compound, was evaluated by Matsuo et al. (1986) for its effectiveness and safety as an anticoagulant in hemodialysis patients. The study found MD 805 to be a promising anticoagulant, demonstrating a stable antithrombin effect without significant side effects, which could have applications in improving hemodialysis treatment outcomes (Matsuo et al., 1986).

Neurological Research

In neurological research, compounds like this compound have been used to study cognitive and motor functions. Bohnen et al. (2006) reported on the cognitive correlates of cortical cholinergic denervation in Parkinson’s disease and parkinsonian dementia, providing insights into the role of cholinergic pathways in cognitive and motor dysfunctions. This research underscores the potential of this compound derivatives in exploring the neurological basis of various disorders and developing targeted treatments (Bohnen et al., 2006).